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Compound Focus: 6-Aminoindolin-2-one

CAS No.: 150544-04-0

Cat. No.: S667192

Biological Activity and Experimental Data

The table below summarizes the available data for these two compounds.

Feature 5-Aminoindole 6-Aminoindolin-2-one
Core Structure Indole (benzopyrrole) [1] Oxindole (2-indolinone) [2] [3]
Documented Acts as a Trehalose-6-phosphate Synthase No specific biological activity
Biological (TPS) inhibitor; exhibits insecticidal activity data found in search results. The
Activities [4]. The indole scaffold, in general, has wide-  3,3-di(indolyl)indolin-2-one
ranging activities (antiviral, anti- derivative shows antidiabetic activity
inflammatory, anticancer, etc.) [1]. [2].
Mechanism of Inhibits insect TPS, disrupting trehalose Information is not available for the
Action metabolism and chitin biosynthesis, leading specific 6-amino compound.

to larval growth arrest and death [4].

| Key Experimental Findings | - Binding Affinity: Docking studies show strong binding to TPS (BE =
-4.31 kcal/mol) via hydrogen bonds with residues S23, R25, and D176 [4].
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¢ Gene Expression: Significantly downregulated key chitin biosynthesis genes (HCG6PI, HCGFAT,
HCGNA, etc.) [4].

¢ In-Vivo Efficacy: Caused growth suppression and high lethality in Hyphantria cunea larvae [4]. | No
experimental data found for the core 6-aminoindolin-2-one molecule. | | Research/Application
Potential | Development as a novel insecticide or pest control agent targeting TPS [4]. | Potential as
a synthetic precursor; its derivatives are of research interest [2] [3]. |

Experimental Protocols for 5-Aminoindole

The key experimental data for 5-Aminoindole comes from a 2025 study on its insecticidal activity [4]. Here

are the methodologies cited:

¢ In-vivo Bioassays: The compound was tested on larvae of the fall webworm (Hyphantria cunea).
Researchers administered 5-aminoindole and assessed its effects on larval growth, development,
and mortality rates [4].

e Biochemical Activity Assays: TPS enzyme activity and carbohydrate levels were measured in larval
tissues after exposure to 5-aminoindole to confirm the target and its biochemical impact [4].

e Gene Expression Analysis: Quantitative Real-Time PCR (qRT-PCR) was used to analyze the
expression levels of genes in the chitin biosynthesis pathway (HcG6PI, HCGFAT, HCGNA, HCPAGM,
HcUAP, HcCHSA) [4].

e Homology Modeling & Molecular Docking: The TPS protein sequence from H. cunea was used to
create a 3D structural model. Computational docking simulations were performed to predict the
binding pose and affinity of 5-aminoindole within the TPS active site [4].

The following diagram illustrates the experimentally determined mechanism of action of 5-Aminoindole in

insects.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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